N-allyl-2-(2-(3-(2-methoxyphenyl)ureido)thiazol-4-yl)acetamide

• IUPAC Name: 2-[2-[(2-methoxyphenyl)carbamoylamino]-1,3-thiazol-4-yl]-N-prop-2-enylacetamide
• InChI: InChI=1S/C16H18N4O3S/c1-3-8-17-14(21)9-11-10-24-16(18-11)20-15(22)19-12-6-4-5-7-13(12)23-2/h3-7,10H,1,8-9H2,2H3,(H,17,21)(H2,18,19,20,22)
• InChI Key: BWOKHPCXWIGEMB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)NC2=NC(=CS2)CC(=O)NCC=C
• Molecular Formula: C16H18N4O3S
• Molecular Weight: 346.4 g/mol

Description

N-allyl-2-(2-(3-(2-methoxyphenyl)ureido)thiazol-4-yl)acetamide is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. This compound is a thiazole-based urea derivative that has been synthesized using a specific method. In

Scientific Research Applications

Antimicrobial Activity

N-allyl-2-(2-(3-(2-methoxyphenyl)ureido)thiazol-4-yl)acetamide and its derivatives exhibit significant antimicrobial activities. For example, studies have shown the synthesis of similar compounds with broad-spectrum antimicrobial properties against Gram-positive and Gram-negative organisms, including Pseudomonas and lactamase producers. These compounds also demonstrate potent activity against anaerobes, as highlighted in the research by Maier et al. (1986) (Maier et al., 1986). Additionally, compounds synthesized with similar structures have shown significant anti-bacterial and anti-fungal activities, as noted by Saravanan et al. (2010) (Saravanan et al., 2010).

Antioxidant and Anti-inflammatory Properties

Some derivatives of N-allyl-2-(2-(3-(2-methoxyphenyl)ureido)thiazol-4-yl)acetamide have been identified to have notable antioxidant and anti-inflammatory activities. Koppireddi et al. (2013) reported the synthesis of novel N-(4-aryl-1,3-thiazol-2-yl)-2-(2,4-dioxo-1,3-thiazolidin-5-yl)acetamides, which exhibited good antioxidant and anti-inflammatory activities (Koppireddi et al., 2013).

Anticancer Potential

There is evidence of anticancer activity associated with N-allyl-2-(2-(3-(2-methoxyphenyl)ureido)thiazol-4-yl)acetamide derivatives. For instance, studies have shown that some derivatives demonstrate selective inhibition of leukemia cell lines growth and potent activity against various cancer cell lines, as explored by Havrylyuk et al. (2013) (Havrylyuk et al., 2013) and Mohammadi-Farani et al. (2014) (Mohammadi-Farani et al., 2014).

Optoelectronic Applications

Interestingly, certain thiazole-based compounds, similar in structure to N-allyl-2-(2-(3-(2-methoxyphenyl)ureido)thiazol-4-yl)acetamide, have shown potential in optoelectronic applications. Research by Camurlu and Guven (2015) on thiazole-containing monomers for electrochemical polymerization indicates the use of these compounds in developing conducting polymers with specific optoelectronic properties (Camurlu & Guven, 2015).

Synthesis and Characterization

Several studies have focused on the synthesis and characterization of compounds with a structure similar to N-allyl-2-(2-(3-(2-methoxyphenyl)ureido)thiazol-4-yl)acetamide. These studies are essential in understanding the chemical properties and potential applications of these compounds in various fields, as shown in the research by Al-Khazragie et al. (2022) and Aly et al. (2019) (Al-Khazragie et al., 2022); (Aly et al., 2019).